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Compound of Interest

Compound Name: 7-Methyl-4-octanone

Cat. No.: B1618552 Get Quote

This guide provides a detailed overview of the chemical and physical properties of 7-Methyl-4-
octanone, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Information
7-Methyl-4-octanone is a ketone with a distinct chemical structure. Its molecular formula is

C9H18O.[1][2][3][4] The molecular weight of this compound is 142.24 g/mol .[1][2][3][5] It is

also known by synonyms such as 7-methyloctan-4-one and isoamyl n-propyl ketone.[1][3] The

Chemical Abstracts Service (CAS) registry number for 7-Methyl-4-octanone is 20809-46-5.[1]

[2][3]

Quantitative Data Summary
For ease of reference and comparison, the key quantitative data for 7-Methyl-4-octanone are

summarized in the table below.
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Property Value Source

Molecular Formula C9H18O [1][2][3][4]

Molecular Weight 142.24 g/mol [1][2][3][5]

CAS Number 20809-46-5 [1][2][3]

Boiling Point (estimated) 181°C [1]

Vapor Pressure (estimated at

20°C)
1.012 hPa [1]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific analytical quantification of 7-
Methyl-4-octanone are highly specific to the research context. However, a general workflow

for the characterization of such a compound would typically involve the following stages:

Synthesis: Organic synthesis routes to produce 7-Methyl-4-octanone.

Purification: Techniques such as distillation or chromatography to isolate the compound.

Structural Elucidation: Spectroscopic methods like Nuclear Magnetic Resonance (NMR) and

Mass Spectrometry (MS) to confirm the chemical structure.

Purity Analysis: Gas Chromatography (GC) or High-Performance Liquid Chromatography

(HPLC) to determine the purity of the synthesized compound.

Logical Relationships in Compound Analysis
The following diagram illustrates a generalized logical workflow for the analysis and

characterization of a chemical compound like 7-Methyl-4-octanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://scent.vn/en/pages/compound/7-methyl-4-octanone-3329
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methyl-4-octanone
https://www.echemi.com/products/pd2109158797-7-methyloctan-4-one.html
http://www.thegoodscentscompany.com/data/rw1129761.html
https://www.smolecule.com/products/s1896240
https://www.benchchem.com/product/b1618552#7-methyl-4-octanone-molecular-weight-and-formula
https://www.benchchem.com/product/b1618552#7-methyl-4-octanone-molecular-weight-and-formula
https://www.benchchem.com/product/b1618552#7-methyl-4-octanone-molecular-weight-and-formula
https://www.benchchem.com/product/b1618552#7-methyl-4-octanone-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1618552?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

